Cas no 2639449-25-3 (methyl 2-amino-6-fluoro-4-(1-methyl-1H-imidazol-2-yl)benzoate)

• Product Name: methyl 2-amino-6-fluoro-4-(1-methyl-1H-imidazol-2-yl)benzoate
• CAS No: 2639449-25-3
• MF: C₁₂H₁₂FN₃O₂
• MW: 249.240985870361
• CID: 5680757
• PubChem ID: 165897034
• Update Time: 2025-06-12

methyl 2-amino-6-fluoro-4-(1-methyl-1H-imidazol-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• 2639449-25-3
• methyl 2-amino-6-fluoro-4-(1-methyl-1H-imidazol-2-yl)benzoate
• EN300-26679223

• Inchi： 1S/C12H12FN3O2/c1-16-4-3-15-11(16)7-5-8(13)10(9(14)6-7)12(17)18-2/h3-6H,14H2,1-2H3
• InChI Key： KRACYYGEZVAOPE-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)OC)=C(C=C(C=1)C1=NC=CN1C)N

Computed Properties

• Exact Mass: 249.09135480g/mol
• Monoisotopic Mass: 249.09135480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 2-amino-6-fluoro-4-(1-methyl-1H-imidazol-2-yl)benzoate

Methyl 2-Amino-6-Fluoro-4-(1-Methyl-1H-Imidazol-2-yl)benzoate: An Overview of CAS No. 2639449-25-3

Methyl 2-amino-6-fluoro-4-(1-methyl-1H-imidazol-2-yl)benzoate (CAS No. 2639449-25-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluoro-substituted benzene ring, an amino group, and a 1-methylimidazole moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of methyl 2-amino-6-fluoro-4-(1-methyl-1H-imidazol-2-yl)benzoate can be represented as C₁₃H₁₃FN₃O₂. The presence of the fluoro substituent on the benzene ring imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. The amino group and the 1-methylimidazole moiety further enhance its pharmacological profile by providing additional functional groups for binding and interaction.

In recent years, there has been a growing interest in the development of compounds with specific biological activities for the treatment of various diseases. Methyl 2-amino-6-fluoro-4-(1-methyl-1H-imidazol-2-yl)benzoate has been studied for its potential as an inhibitor of specific enzymes and receptors. For instance, research has shown that this compound exhibits promising activity against certain kinases, which are key enzymes involved in cellular signaling pathways. Kinase inhibitors are a class of drugs that have shown significant therapeutic potential in the treatment of cancer, inflammatory diseases, and other conditions characterized by aberrant kinase activity.

The biological activity of methyl 2-amino-6-fluoro-4-(1-methyl-1H-imidazol-2-yl)benzoate is not limited to kinase inhibition. Studies have also explored its potential as an antagonist of specific receptors, such as G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling and are targets for many approved drugs. The ability of this compound to modulate GPCR activity makes it a promising candidate for the development of novel therapeutics.

In addition to its potential therapeutic applications, methyl 2-amino-6-fluoro-4-(1-methyl-1H-imidazol-2-yl)benzoate has been investigated for its use as a tool compound in biochemical and pharmacological research. Tool compounds are essential for understanding the mechanisms of action of biological processes and for validating potential drug targets. The unique structural features of this compound make it suitable for use in high-throughput screening assays and other experimental setups designed to identify new leads for drug discovery.

The synthesis of methyl 2-amino-6-fluoro-4-(1-methyl-1H-imidazol-2-yl)benzoate has been reported in several scientific publications. These synthetic routes typically involve multi-step processes that include functional group transformations and coupling reactions. The ability to synthesize this compound efficiently and on a large scale is crucial for its practical applications in both research and industry.

Clinical trials are an essential step in the drug development process, and while specific clinical data on methyl 2-amino-6-fluoro-4-(1-methyl-1H-imidazol-2-yl)benzoate may not be widely available yet, preclinical studies have provided valuable insights into its safety and efficacy. Preclinical studies often involve in vitro assays using cell lines and in vivo experiments using animal models to evaluate the pharmacokinetic properties, toxicity profiles, and therapeutic effects of the compound.

The future prospects for methyl 2-amino-6-fluoro-4-(1-methyl-1H-imidazol-2-y l)benzoate are promising. Ongoing research continues to explore its potential applications in various therapeutic areas, including oncology, neurology, and immunology. As more data becomes available from preclinical studies and clinical trials, this compound may emerge as a valuable addition to the arsenal of drugs used to treat a wide range of diseases.

In conclusion, methyl 2-amino-6-fluoro-4-(1-methyl-H-imidazol--yl)benzoate (CAS No. 2639449--3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its promising biological activities, make it an exciting candidate for further investigation and development. As research progresses, it is likely that this compound will play an important role in advancing our understanding of disease mechanisms and contributing to the discovery of new therapeutic agents.